N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)-3,5-dimethoxybenzamide

• IUPAC Name: N-[2-[[2-(ethylamino)-6-methylpyrimidin-4-yl]amino]ethyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C18H25N5O3/c1-5-19-18-22-12(2)8-16(23-18)20-6-7-21-17(24)13-9-14(25-3)11-15(10-13)26-4/h8-11H,5-7H2,1-4H3,(H,21,24)(H2,19,20,22,23)
• InChI Key: ZYFPMQGLMAVZSR-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)NCCNC(=O)C2=CC(=CC(=C2)OC)OC)C
• Molecular Formula: C18H25N5O3
• Molecular Weight: 359.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical reactions, starting from basic precursors to achieve the desired complex structure. For example, Huang et al. (2020) described the synthesis of a similar compound by condensation of 3-methoxybenzoic acid with an ethanediamine derivative, demonstrating the complexity and specificity required in the synthesis process of such compounds (Huang et al., 2020).

Molecular Structure Analysis

The molecular structure of these compounds is determined using techniques like X-ray crystallography, which provides detailed information on the arrangement of atoms within the molecule. The crystal structure analysis can reveal the tetragonal system of the crystal, highlighting the precise geometric bond lengths and angles obtained through density functional theory (DFT) calculations, as seen in the work by Huang et al. (2020).

Chemical Reactions and Properties

Chemical reactions involving these compounds can lead to various derivatives with distinct biological activities. For instance, the reaction of ethyl 3-ethoxymethylene-2,4-dioxovalerate with 2-aminobenzamide analogs produces ethyl 3-aminomethylene-2,4-dioxovalerates, leading to pyrrolo[1,2-a]quinazoline derivatives under specific conditions (Kurihara et al., 1980). These reactions are crucial for developing new molecules with potential therapeutic applications.

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are essential for their formulation and application in drug development. The synthesis process and molecular structure heavily influence these properties.

Chemical Properties Analysis

The chemical properties, including reactivity with other chemical agents, stability under different conditions, and potential to undergo specific chemical transformations, are vital for understanding the compound's behavior in biological systems. These properties are determined through experimental studies and theoretical calculations, providing insights into the compound's potential as a drug candidate.

References

• (Huang et al., 2020)
• (Kurihara et al., 1980)

Scientific Research Applications

Synthesis and Characterization in Polymer Science

• N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)-3,5-dimethoxybenzamide and its analogs have been used in the synthesis of novel aromatic polyimides. These compounds demonstrate solubility in various organic solvents and have degradation temperatures ranging from 240°C to 550°C. Their specific heat capacity and maximum degradation temperatures vary widely, indicating potential applications in high-temperature resistant materials and polymer science (Butt et al., 2005).

Anticancer and Anti-Inflammatory Properties

• Research indicates that derivatives of this compound show promising anticancer activities. For instance, certain derivatives have been shown to have marked inhibition against various cancer cell lines, displaying significant anticancer activity (Huang et al., 2020). Furthermore, other related compounds have been identified as potential anti-inflammatory and analgesic agents, highlighting their pharmacological potential (Abu‐Hashem et al., 2020).

Application in Antidepressant and Nootropic Agents

• Some derivatives, synthesized through novel methods involving Schiff’s bases and 2-azetidinones, have been investigated for their antidepressant activity. Specific compounds within this category have demonstrated high antidepressant and nootropic activities, suggesting their potential as CNS active agents (Thomas et al., 2016).

Antimicrobial Applications

• Certain derivatives of N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)-3,5-dimethoxybenzamide have been synthesized and shown to possess notable antibacterial and antifungal activities. This suggests potential applications in developing new antimicrobial agents (Hossan et al., 2012).